Cas no 3386-35-4 (n-Octyl-p-Toluenesulfonate)

• Product Name: n-Octyl-p-Toluenesulfonate
• CAS No: 3386-35-4
• MF: C₁₅H₂₄O₃S
• MW: 284.414263725281
• MDL: MFCD00059447
• CID: 295527
• PubChem ID: 87576713
• Update Time: 2025-04-19

n-Octyl-p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, octyl ester
• n-Octyl p-Toluenesulfonate
• octyl 4-methylbenzenesulfonate
• n-octyl ester of p-toluenesulfonic acid
• octyl 4-methyl-1-benzenesulfonate
• octyl tosylate
• p-Toluenesulfonic Acid n-Octyl Ester
• toluene-4-sulfonic acid octyl ester
• SCHEMBL345885
• DTXSID70344766
• FT-0634817
• Octyl 4-methylbenzenesulfonate #
• 3386-35-4
• MFCD00059447
• Octyl4-methylbenzenesulfonate
• T0885
• Q63409573
• EN300-7255402
• CS-0187597
• SY053639
• octyl p-toluenesulfonate
• BS-49366
• octyl 4-methylbenzene-1-sulfonate
• Benzenesulfonic acid, 4-methyl-, octyl ester
• D92414
• n-Octyl-p-toluolsulfonat
• DB-048507
• n-Octyl-p-Toluenesulfonate

• MDL： MFCD00059447
• Inchi： 1S/C15H24O3S/c1-3-4-5-6-7-8-13-18-19(16,17)15-11-9-14(2)10-12-15/h9-12H,3-8,13H2,1-2H3
• InChI Key： LYQJBZLAANNIER-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCCCC

Computed Properties

• Exact Mass: 284.14500
• Monoisotopic Mass: 284.14461580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.06
• Boiling Point: 392.521°C at 760 mmHg
• Flash Point: 191.19°C
• Refractive Index: 1.4950 to 1.4980
• PSA: 51.75000
• LogP: 5.14160
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters